Cas no 2171647-02-0 (9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro5.5undecane)

• Product Name: 9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro5.5undecane
• CAS No: 2171647-02-0
• MF: C₁₃H₂₀N₂OS
• MW: 252.375701904297
• CID: 5995745
• PubChem ID: 165588650
• Update Time: 2025-08-02

9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro5.5undecane
• EN300-1647458
• 9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro[5.5]undecane
• 2171647-02-0

• Inchi： 1S/C13H20N2OS/c1-10-2-5-13(6-3-10)12(14-8-9-16-13)11-4-7-15-17-11/h4,7,10,12,14H,2-3,5-6,8-9H2,1H3
• InChI Key： KGJFOEWZGDJFFZ-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)C1C2(CCC(C)CC2)OCCN1

Computed Properties

• Exact Mass: 252.12963444g/mol
• Monoisotopic Mass: 252.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.4Ų

Additional information on 9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro5.5undecane

9-Methyl-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro[5.5]undecane: A Comprehensive Overview

The compound 9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro[5.5]undecane, identified by the CAS number 2171647-02-0, is a structurally complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The presence of a thiazole ring and an oxazepine-like structure in its molecular framework makes it particularly interesting for researchers exploring heterocyclic chemistry and drug design.

The molecular structure of 9-methyl-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro[5.5]undecane consists of a spiro system where a five-membered ring (containing oxygen and nitrogen atoms) is fused to another five-membered ring (the thiazole ring). The thiazole moiety, which is a heterocyclic aromatic ring containing sulfur and nitrogen atoms, is known for its stability and ability to participate in various chemical reactions. The methyl group attached at the 9-position adds to the compound's versatility, potentially influencing its reactivity and pharmacokinetic properties.

Recent studies have highlighted the potential of spiro compounds like 9-methyl-5-(1,2-thiazol-5-yl)-1 oxaspiro in drug discovery. These compounds are being explored for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, research has shown that certain spiro compounds can act as inhibitors of kinase enzymes, which are crucial in signaling pathways involved in cancer progression.

The synthesis of 9-methyl-spiro compound involves a multi-step process that typically includes the formation of the thiazole ring followed by the construction of the spiro system. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds. For example, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

In terms of pharmacological activity, 9-methyl-spiro compound has shown promising results in preliminary assays targeting inflammatory pathways. The thiazole moiety is known to contribute to anti-inflammatory effects by inhibiting cyclooxygenase (COX) enzymes. Additionally, the spiro system may enhance bioavailability by improving solubility and permeability across biological membranes.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed potential binding modes with target proteins, providing insights into its mechanism of action. Furthermore, quantum mechanical calculations have been employed to study the electronic structure and reactivity of this compound at an atomic level.

In conclusion, CAS 2171647 02 0, or 9-methyl-spiro compound, represents a valuable addition to the arsenal of heterocyclic compounds with potential applications in pharmaceuticals and beyond. Its unique structure and promising biological activities make it a subject of continued research interest. As advancements in synthetic methods and computational modeling continue to evolve, this compound is likely to play an increasingly important role in drug development efforts.